Cas no 918108-13-1 (3(2H)-Isothiazolone, 2-[[5-chloro-2-(2-thienyl)-4-thiazolyl]methyl]-)

• Product Name: 3(2H)-Isothiazolone, 2-[[5-chloro-2-(2-thienyl)-4-thiazolyl]methyl]-
• CAS No: 918108-13-1
• MF: C₁₁H₇ClN₂OS₃
• MW: 314.834077119827
• CID: 780011
• PubChem ID: 15986391
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-[[5-chloro-2-(2-thienyl)-4-thiazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-[[5-chloro-2-(2-thienyl)-4-thiazolyl]methyl]-
• 2-[(5-chloro-2-thiophen-2-yl-1,3-thiazol-4-yl)methyl]-1,2-thiazol-3-one
• DTXSID60580914
• 2-{[5-Chloro-2-(thiophen-2-yl)-1,3-thiazol-4-yl]methyl}-1,2-thiazol-3(2H)-one
• SCHEMBL5593640
• 918108-13-1

• Inchi： 1S/C11H7ClN2OS3/c12-10-7(6-14-9(15)3-5-17-14)13-11(18-10)8-2-1-4-16-8/h1-5H,6H2
• InChI Key： RQYGUUZPSPIMIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CN2C(C=CS2)=O)N=C(C2=CC=CS2)S1

Computed Properties

• Exact Mass: 313.9409041g/mol
• Monoisotopic Mass: 313.9409041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų